![molecular formula C18H21N5O2 B2729085 2-[[1-(2,5-Dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile CAS No. 2379952-01-7](/img/structure/B2729085.png)
2-[[1-(2,5-Dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
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Description
2-[[1-(2,5-Dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
Research on similar compounds often investigates their metabolism and pharmacokinetics in humans and animals. For example, studies on HIV-1 protease inhibitors like L-735,524 have detailed their metabolic pathways, identifying major metabolites and their formation processes, which include glucuronidation, N-oxidation, and hydroxylation among others (S. Balani et al., 1995). Such research is crucial for understanding how drugs are processed in the body, which can inform dosing, efficacy, and safety profiles.
Environmental Exposure and Toxicology
The assessment of environmental exposure to chemicals and their potential neurotoxic effects, as seen in studies on organophosphorus (OP) and pyrethroid (PYR) pesticides, is another vital research application (Kateryna Babina et al., 2012). Understanding the extent and impact of exposure to chemicals, including potential neurotoxicants, helps in the development of safety guidelines and regulatory policies.
Receptor Binding and Neuropharmacology
Investigations into receptor binding and the pharmacological effects of compounds on the nervous system are essential for discovering new therapeutic agents. For example, the characterization of radioactive metabolites of radioligands like [O-methyl-11C]WAY-100635 provides insights into the distribution and interaction of these compounds with brain receptors, offering valuable information for the development of drugs targeting specific neurological pathways (S. Osman et al., 1996).
Drug Discovery and Development
The exploration of new compounds for their therapeutic potential involves detailed pharmacological and toxicological studies. For instance, the development of cardiotonic agents like AR-L 115 BS, which demonstrates positive inotropic and vasodilating actions, highlights the process of identifying and characterizing new drugs for heart failure treatment (W. Nebel et al., 1981).
properties
IUPAC Name |
2-[[1-(2,5-dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O2/c1-13-8-16(22(2)21-13)18(24)23-7-3-4-15(11-23)12-25-17-9-14(10-19)5-6-20-17/h5-6,8-9,15H,3-4,7,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXDGBXSIJHDQTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.